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Compound of Interest

Compound Name: 2-Hydroxybutyl methacrylate

Cat. No.: B079437

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2-Hydroxybutyl methacrylate (2-HBMA). Adherence to these procedures is essential for
ensuring the safety of all laboratory personnel. 2-HBMA is recognized as a substance that
causes skin irritation, may lead to an allergic skin reaction, results in serious eye irritation, and
may cause respiratory irritation[1].

Physicochemical and Hazard Data

A summary of key quantitative data for 2-Hydroxybutyl methacrylate is presented below for
easy reference.

Property Value

Molecular Formula CsH1403

Molecular Weight 158.19 g/mol [1]

GHS Hazard Statements H315, H317, H319, H335[1]

Skin Irritant (Category 2), Skin Sensitizer

(Category 1), Eye Irritant (Category 2), Specific

Hazard Classes - .
Target Organ Toxicity - Single Exposure

(Category 3)[1]

Operational Protocol for Safe Handling
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This section details the step-by-step methodology for safely managing 2-Hydroxybutyl
methacrylate from receipt to disposal.

1. Engineering Controls and Preparation:

Ventilation: Always handle 2-Hydroxybutyl methacrylate in a well-ventilated area. A
chemical fume hood is required to control airborne exposure[2][3].

Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation[4][5].

Storage: Store the chemical in a cool, dry, and well-ventilated place, protected from light[2]
[6]. Keep containers tightly closed[6]. Store away from incompatible materials such as acids,
bases, peroxides, and other oxidizing agents[4].

. Personal Protective Equipment (PPE) Selection and Use:

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and
face protection regulations (29 CFR 1910.133) or European Standard EN166[2][4].

Skin Protection:

o Gloves: Wear impervious protective gloves (e.g., Butyl rubber or Neoprene) to prevent
skin contact[7]. Check gloves for integrity before each use.

o Clothing: Wear a lab coat or appropriate protective clothing to prevent skin exposure[2][4].

Respiratory Protection: If ventilation is insufficient or if aerosols are generated, use a NIOSH
or European Standard EN 149 approved respirator with an appropriate filter for organic
vapors[2][8][9].

. Chemical Handling Procedure:
Avoid all personal contact, including inhalation[9].

Do not eat, drink, or smoke in areas where the chemical is handled[8].
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» Wash hands thoroughly after handling the material, before breaks, and at the end of the
workday[2][6].

* Remove any contaminated clothing immediately and wash it before reuse[2][6].

Disposal Plan

1. Waste Collection:

o Collect all 2-Hydroxybutyl methacrylate waste, including contaminated consumables, in
designated, properly labeled, and sealed containers.

¢ Do not mix with other waste streams.
2. Waste Disposal:

» Dispose of chemical waste in accordance with all applicable federal, state, and local
regulations][6].

« Incineration is often the preferred method of disposal[6].

Utilize a licensed hazardous waste disposal company for removal and disposal[7].

Emergency and Spill Response Protocol
1. Spill Cleanup:

e Minor Spills:
o Evacuate non-essential personnel and ensure adequate ventilation[6].
o Remove all sources of ignition[2][9].

o Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite[2][6][8].

o Collect the absorbed material using non-sparking tools and place it into a suitable, sealed
container for disposal[2].
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Major Spills:

o Evacuate the area immediately and move upwind[9].

o Alert emergency responders, providing the location and nature of the hazard[9].
. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2][4].

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin with
copious amounts of soap and water for at least 15 minutes. If skin irritation or a rash occurs,
get medical advice[4][6].

Inhalation: Move the exposed person to fresh air. If breathing is difficult or stops, provide
artificial respiration. Seek immediate medical attention[2][6].

Ingestion: Do NOT induce vomiting[6][8]. If the person is conscious, rinse their mouth with
water and give them 2-4 cupfuls of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention[2][8].

Workflow for Safe Handling of 2-Hydroxybutyl
Methacrylate
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1. Preparation Phase
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Caption: Workflow for the safe handling of 2-Hydroxybutyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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